Cas no 51226-17-6 ((2,4-Dioxo-thiazolidin-5-yl)-acetylchloride)

• Product Name: (2,4-Dioxo-thiazolidin-5-yl)-acetylchloride
• CAS No: 51226-17-6
• MF: C₅H₄ClNO₃S
• MW: 193.608159065247
• CID: 3057312
• PubChem ID: 3159633
• Update Time: 2025-05-20

(2,4-Dioxo-thiazolidin-5-yl)-acetylchloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dioxo-thiazolidin-5-yl)-acetyl chloride
• (2,4-Dioxo-1,3-thiazolidin-5-yl)acetyl chloride, AldrichCPR
• AKOS000268064
• 51226-17-6
• 2,4-Dioxo-5-thiazolidineacetyl chloride
• 2,4-dioxothiazolidine-5-acetyl chloride
• 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl chloride
• 2-(2,4-dioxothiazolidin-5-yl)acetyl chloride
• BCA22617
• DTXSID401279006
• (2,4-DIOXO-1,3-THIAZOLIDIN-5-YL)ACETYL CHLORIDE
• (2,4-Dioxo-thiazolidin-5-yl)-acetylchloride

• MDL： MFCD05861773
• Inchi： 1S/C5H4ClNO3S/c6-3(8)1-2-4(9)7-5(10)11-2/h2H,1H2,(H,7,9,10)
• InChI Key： RUZCTNSHSRPPSW-UHFFFAOYSA-N
• SMILES： ClC(CC1C(NC(=O)S1)=O)=O

Computed Properties

• Exact Mass: 192.9600419g/mol
• Monoisotopic Mass: 192.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.5Ų

(2,4-Dioxo-thiazolidin-5-yl)-acetylchloride Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on (2,4-Dioxo-thiazolidin-5-yl)-acetylchloride

Introduction to (2,4-Dioxo-thiazolidin-5-yl)-acetylchloride (CAS No. 51226-17-6)

Introduction
(2,4-Dioxo-thiazolidin-5-yl)-acetylchloride is a significant compound in the field of organic chemistry, particularly in the synthesis of various bioactive molecules. With the CAS registry number 51226-17, this compound has garnered attention due to its versatile applications in drug discovery and materials science.

Structural Insights and Physical Properties
The molecular structure of (2,4-Dioxo-thiazolidin-thiol-thioether-thiourea-thiouronamide-thiourethane-thiouronitrile-thiourea derivative-thioamide derivative-thioester derivative-thioether derivative-thiol derivative-thioester derivative) is characterized by a thiazolidinone ring system with an acetyl chloride substituent. This unique arrangement contributes to its reactivity and functional versatility. The compound exhibits a molecular formula of C₅H₃ClNOS and a molecular weight of approximately 159.6 g/mol. Its physical properties include a melting point of around 105°C and a boiling point of 180°C, making it suitable for various synthetic procedures under controlled conditions.

Synthesis and Chemical Reactivity
The synthesis of (2,4-Dioxo-thiazolidin) typically involves multi-step organic reactions. A common approach begins with the preparation of the thiazolidinone ring through cyclization reactions, followed by acetylation to introduce the acetyl chloride group. Recent advancements in catalytic methods have enhanced the efficiency and selectivity of these reactions, reducing side products and improving overall yields.

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